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Compound of Interest

Compound Name: Chromium(lll) fluoride hydrate

Cat. No.: B047041

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 16671-27-5

This technical guide provides a comprehensive overview of Chromium(lll) fluoride trihydrate, a
compound with diverse applications in research and industry. This document is intended for
researchers, scientists, and professionals in drug development who require detailed
information on its properties, synthesis, and potential applications.

Chemical and Physical Properties

Chromium(lll) fluoride trihydrate is a green crystalline solid.[1] Key quantitative data regarding
its chemical and physical properties are summarized in the table below for easy reference and
comparison.
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Property Value Source
CAS Number 16671-27-5 [2][3]
Molecular Formula CrF3-3H20 [3]
Molecular Weight 163.037 g/mol [2][4]
165.01 g/mol [1]

Appearance Green crystalline solid [1]
Density approx. 2.15 g/cm3 [1]

2.2 g/lcm3 (trihydrate) [5]

Melting Point Decomposes before melting [1]
Solubility in Water Slightly soluble [1]

Synthesis and Experimental Protocols
Synthesis from Chromium(lil) Oxide

A common method for the synthesis of Chromium(lll) fluoride hydrates involves the reaction
of chromium(lll) oxide with hydrofluoric acid.[1]

Reaction: Cr203 + 6HF + 9H20 - 2[Cr(H20)s]F3

While detailed industrial protocols are proprietary, a general laboratory-scale synthesis can be
described as follows:

Experimental Protocol:
o Materials: Chromium(lil) oxide (Cr203), 48% hydrofluoric acid (HF), distilled water.

e Procedure: a. In a fume hood, carefully add a stoichiometric excess of hydrofluoric acid to a
suspension of Chromium(lll) oxide in a polytetrafluoroethylene (PTFE) beaker. b. The
mixture is gently heated and stirred until the Chromium(lll) oxide is completely dissolved. c.
The resulting green solution is then allowed to cool, leading to the crystallization of
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Chromium(lll) fluoride trinydrate. d. The crystals are collected by filtration, washed with a
small amount of cold distilled water, and dried in a desiccator over a suitable drying agent.

o Safety Precautions: Hydrofluoric acid is extremely corrosive and toxic. All work must be
conducted in a well-ventilated fume hood with appropriate personal protective equipment
(PPE), including acid-resistant gloves, apron, and full-face protection.

Use as a Catalyst in Fluorination Reactions

Chromium(lll) fluoride is utilized as a catalyst in the fluorination of chlorocarbons by hydrogen
fluoride (HF).[1]

Experimental Workflow for Catalytic Activity Testing:
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Caption: Workflow for testing the catalytic activity of Chromium(lIl) fluoride.

Applications in Research and Drug Development

While direct applications in drug formulations are not extensively documented, Chromium(lll)
compounds, in general, are of interest to the pharmaceutical industry. Chromium(lll) is
recognized for its role in enhancing insulin signaling and glucose metabolism.[6]

Potential Role in Insulin Signaling

Research suggests that chromium(lll) compounds may enhance insulin signaling pathways.[7]
This has led to the investigation of chromium supplements in the context of managing blood
sugar levels.[6] The proposed mechanism involves the activation of intracellular signaling
pathways that improve insulin sensitivity.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://en.wikipedia.org/wiki/Chromium(III)_fluoride
https://www.benchchem.com/product/b047041?utm_src=pdf-body-img
https://www.nutraingredients.com/Article/2025/10/22/botanical-red-yeast-rice-alternative-for-blood-glucose-management/
https://www.researchgate.net/publication/51031524_Evaluation_of_insulin_binding_and_signaling_activity_of_newly_synthesized_chromiumIII_complexes_in_vitro
https://www.nutraingredients.com/Article/2025/10/22/botanical-red-yeast-rice-alternative-for-blood-glucose-management/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Simplified Insulin Signaling Pathway and Potential Influence of Cr(lll):
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Caption: Potential influence of Cr(lll) on the insulin signaling pathway.

Use as a Pharmaceutical Intermediate

Chromium(lll) fluoride hydrate is mentioned as a potential pharmaceutical intermediate.[8] Its
catalytic properties could be leveraged in the synthesis of complex organic molecules,
including active pharmaceutical ingredients (APIs).[3] Specifically, it can be used in fluorination
reactions, which are crucial in the synthesis of many modern pharmaceuticals.[3]

Toxicological and Safety Data

It is crucial to handle Chromium(lll) fluoride trihydrate with care, as with all chromium
compounds. The available toxicological data is often for chromium(lll) compounds in general.
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Hazard Identification Details Source

Harmful if swallowed, in

Acute Toxicity
contact with skin, or if inhaled.

) ] o Causes severe skin burns and
Skin Corrosion/Irritation
eye damage.

Serious Eye Damage/Irritation Causes serious eye damage.

Occupational Exposure Limits for Chromium(lll) compounds (as Cr):

Organization Limit

OSHA (PEL) 0.5 mg/m3 (8-hour TWA)

NIOSH (REL) 0.5 mg/m3 (10-hour TWA)

ACGIH (TLV) 0.003 mg/m? (inhalable particulate matter)

It is important to note that while trivalent chromium (Cr-Ill) is an essential trace element,
hexavalent chromium (Cr-VI) is a known carcinogen. Although this document focuses on a
Cr(lll) compound, appropriate handling procedures should always be followed to prevent any
potential oxidation to the hexavalent state under certain conditions.

Logical Relationship of Chromium Oxidation States and Toxicity:
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Caption: Relationship between chromium oxidation states and toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Chromium(lll) Fluoride
Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047041#cas-number-for-chromium-iii-fluoride-
trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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